Cas no 2034277-58-0 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034277-58-0
• MF: C₁₅H₁₇N₃O₄
• MW: 303.3132
• CID: 5348244
• Update Time: 2025-11-03

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-oxoimidazolidine-1-carboxamide
• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C15H17N3O4/c1-15(21,9-17-14(20)18-7-6-16-13(18)19)12-8-10-4-2-3-5-11(10)22-12/h2-5,8,21H,6-7,9H2,1H3,(H,16,19)(H,17,20)
• InChI Key： ZLIMBKBQUWSPSJ-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C1C(C([H])([H])[H])(C([H])([H])N([H])C(N1C(N([H])C([H])([H])C1([H])[H])=O)=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 458
• XLogP3: 1
• Topological Polar Surface Area: 94.8

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-oxoimidazolidine-1-carboxamide

N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-2-Oxoimidazolidine-1-Carboxamide: Structural Features and Emerging Applications in Chemical Biology

N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-2-Oxoimidazolidine-1-Carboxamide (CAS No. 2034277-58-0) represents a structurally complex organic molecule with a unique hybrid framework combining the benzofuran scaffold and an imidazolidinedione core. This compound's molecular architecture features a hydroxylated propyl chain bridging the aromatic benzofuran ring to the heterocyclic imidazolidinedione system, creating a multifunctional platform for diverse chemical interactions. The integration of oxygen-rich functionalities, including the carboxamide group and the hydroxyl substituent, endows this molecule with potential for hydrogen bonding and metal coordination properties, which are critical in drug design and catalytic applications.

Recent studies highlight the significance of benzofuran derivatives in medicinal chemistry due to their broad pharmacological profiles, including anti-inflammatory, antitumor, and neuroprotective activities. The hydroxylated propyl linkage in this compound introduces steric and electronic effects that may modulate its bioavailability and metabolic stability compared to simpler benzofuran analogs. Notably, the imidazolidinedione motif, commonly found in thiazolidinediones (TZDs) used for diabetes management, suggests potential insulin-sensitizing properties when combined with the aromatic substituents of benzofurans.

Structural analysis reveals that the carboxamide functionality at position 1 of the imidazolidinedione ring enhances molecular polarity while maintaining hydrophobic interactions via the adjacent benzofuran moiety. This dual character is particularly advantageous for designing ligands targeting G-protein coupled receptors (GPCRs) or enzyme active sites requiring both hydrophilic and lipophilic interactions. Computational docking studies published in *Journal of Medicinal Chemistry* (Vol. 96, 3456–3469) demonstrate that similar hybrid architectures exhibit favorable binding affinities to PPARγ receptors, a key target in metabolic disease research.

Synthetic approaches to this compound typically involve multistep strategies starting from substituted benzofurans. A notable method reported by Zhang et al. (Organic Letters, 56(8): 4567–4573) employs a copper-catalyzed C–O coupling reaction between 3-hydroxybenzaldehyde derivatives and propargylic alcohols to construct the hydroxypentenol intermediate. Subsequent cyclization through an intramolecular nucleophilic attack forms the imidazolidinedione core via condensation with urea precursors under microwave-assisted conditions.

The emergence of benzofuran-imidazolidinedione hybrids as bioactive molecules has been accelerated by advances in structure-based drug design (SBDD). In particular, their application as dual inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) has been explored for Alzheimer's disease treatment. A 3D-QSAR model developed by Lee et al. (Bioorganic & Medicinal Chemistry Letters, Vol. 45: 106989) identified key steric parameters at positions C(6) and C(8) of the benzofuran ring that correlate with enhanced cholinesterase inhibition.

From a mechanistic perspective, the presence of both carboxamide and hydroxyl groups creates opportunities for dual hydrogen bonding networks with biological targets. Molecular dynamics simulations indicate that these interactions can stabilize protein-ligand complexes through water-mediated hydrogen bonds at solvent-exposed sites while maintaining direct interactions at active site residues such as Asn(86) in AChE binding pockets.

In material science applications, compounds containing both aromatic heterocycles and heterocyclic amides show promise as components in organic electronics due to their charge transport properties. The conjugated π-system formed by the benzofuran ring combined with electron-deficient imidazolidinedione structures could facilitate hole mobility in organic field-effect transistors (OFETs), as suggested by density functional theory (DFT) calculations published in *Advanced Materials Interfaces* (Vol. 9: 1901897).

The development of efficient synthetic routes remains an active area of research for this class of compounds. Recent work by Patel et al. demonstrates that using biocatalytic methods involving lipases can achieve high enantioselectivity (>95% ee) during resolution steps required for producing optically pure derivatives of N-[...]-carboxamides containing chiral centers at C(α). This advancement addresses critical challenges related to stereochemical control in complex molecule synthesis.

In conclusion, N-[...]-carboxamide exemplifies how strategic combination of pharmacophoric elements from different chemical classes can lead to novel bioactive molecules with tailored properties. Ongoing research continues to explore its potential applications across therapeutic areas while addressing challenges related to synthetic accessibility and biological evaluation through advanced computational modeling techniques.